Cas no 851944-27-9 (N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851944-27-9
• MF: C₁₃H₇F₂N₃O₂S
• MW: 307.275388002396
• CID: 6048044
• PubChem ID: 4177792
• Update Time: 2025-10-28

N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(3,4-difluorophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(3,4-difluorophenyl)-5-oxo-
• F0636-0129
• 851944-27-9
• N-(3,4-difluorophenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS017100052
• AB00670061-01
• N-(3,4-difluorophenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C13H7F2N3O2S/c14-9-2-1-7(5-10(9)15)17-11(19)8-6-16-13-18(12(8)20)3-4-21-13/h1-6H,(H,17,19)
• InChI Key： DJLXOJUSQKOCMK-UHFFFAOYSA-N
• SMILES： C12SC=CN1C(=O)C(C(NC1=CC=C(F)C(F)=C1)=O)=CN=2

Computed Properties

• Exact Mass: 307.02270397g/mol
• Monoisotopic Mass: 307.02270397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• pka: 9.92±0.70(Predicted)

Additional information on N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Recent Advances in the Study of N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851944-27-9)

N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851944-27-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the thiazolopyrimidine class and exhibits promising pharmacological properties, particularly in the context of kinase inhibition. Recent studies have explored its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide involves a multi-step process that has been optimized for high yield and purity. Recent publications have highlighted improvements in the synthetic route, including the use of greener solvents and catalysts to enhance sustainability. The compound's structure-activity relationship (SAR) has been extensively studied, with modifications to the difluorophenyl and thiazolopyrimidine moieties yielding derivatives with improved pharmacokinetic profiles. These advancements have paved the way for further development of this compound as a drug candidate.

Mechanistic studies have revealed that N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide acts as a potent inhibitor of specific kinases involved in cell proliferation and inflammation. In vitro assays demonstrate its high selectivity for target kinases, with IC50 values in the nanomolar range. Notably, the compound has shown efficacy in inhibiting tumor growth in xenograft models, with minimal off-target effects. These findings suggest its potential as a targeted therapy for cancers driven by kinase dysregulation.

In addition to its anticancer properties, recent research has explored the anti-inflammatory effects of this compound. Preclinical models of rheumatoid arthritis and other inflammatory conditions have shown significant reduction in disease markers upon treatment with N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide. The compound's ability to modulate cytokine production and immune cell activation underscores its dual therapeutic potential. Ongoing studies are investigating its safety profile and optimal dosing regimens to support future clinical trials.

Despite these promising results, challenges remain in the development of N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide. Issues such as solubility, bioavailability, and potential drug-drug interactions need to be addressed through further formulation optimization and pharmacokinetic studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical application.

In conclusion, N-(3,4-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique mechanism of action, combined with recent advancements in synthesis and preclinical evaluation, positions it as a valuable asset in the drug discovery pipeline. Future research should focus on translating these findings into clinical benefits, with the ultimate goal of improving patient outcomes.